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Compound of Interest

Compound Name: N-(3-Buten-1-yl)phthalimide

Cat. No.: B186490 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N-(3-Buten-1-yl)phthalimide, a versatile

bifunctional molecule utilized in organic synthesis. Its unique structure, incorporating a

protected primary amine and a terminal alkene, makes it a valuable building block in the

development of novel pharmaceuticals and specialty chemicals. This document outlines its

core physicochemical properties, provides a detailed experimental protocol for its synthesis,

and illustrates the synthetic workflow.

Physicochemical Properties
N-(3-Buten-1-yl)phthalimide is a white to off-white crystalline solid at room temperature. The

quantitative data for this compound are summarized in the table below for ease of reference.
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Property Value References

Molecular Formula C₁₂H₁₁NO₂ [1][2][3]

Molecular Weight 201.23 g/mol [1][3]

CAS Number 52898-32-5 [1][2][4]

Melting Point 52 - 54 °C [2]

Appearance
White to Almost white powder

to crystal
[1][2]

Purity >98.0% (HPLC) [1][3]

Synthetic Pathway: The Gabriel Synthesis
A common and effective method for the preparation of N-substituted phthalimides, including N-
(3-Buten-1-yl)phthalimide, is the Gabriel synthesis.[5][6] This method involves the N-

alkylation of potassium phthalimide with an appropriate alkyl halide.[5] The phthalimide group

serves as a protecting group for the primary amine, preventing over-alkylation, a common issue

when reacting alkyl halides directly with amines.[5]

The synthesis of N-(3-Buten-1-yl)phthalimide proceeds via a nucleophilic substitution reaction

(SN2) where the phthalimide anion attacks the electrophilic carbon of an alkyl halide, in this

case, a 4-halobut-1-ene. The resulting N-substituted phthalimide can then be used in further

synthetic steps. The terminal butenyl group offers a reactive site for a variety of

transformations, including polymerization and the synthesis of dyes and agrochemicals.[7]
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Phthalimide
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Synthetic route for N-(3-Buten-1-yl)phthalimide.
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Experimental Protocol: Synthesis of N-(3-Buten-1-
yl)phthalimide
The following protocol is a generalized procedure based on the principles of the Gabriel

synthesis for preparing N-substituted phthalimides.

Materials:

Potassium phthalimide

4-Bromobut-1-ene (or another suitable 4-halobut-1-ene)

Dimethylformamide (DMF), anhydrous

Deionized water

Diethyl ether

Magnesium sulfate (MgSO₄), anhydrous

Round-bottom flask

Reflux condenser

Stirring plate and stir bar

Heating mantle

Separatory funnel

Rotary evaporator

Filtration apparatus

Procedure:

Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, dissolve potassium phthalimide in anhydrous dimethylformamide (DMF).
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Addition of Alkyl Halide: To the stirring solution, add 4-bromobut-1-ene dropwise at room

temperature.

Reaction: Heat the reaction mixture to 80-90 °C and maintain this temperature with stirring

for several hours until the reaction is complete (monitoring by thin-layer chromatography is

recommended).

Workup: After cooling to room temperature, pour the reaction mixture into a larger volume of

deionized water. This will precipitate the crude product.

Extraction: Extract the aqueous mixture with diethyl ether. Combine the organic layers and

wash them with deionized water and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent using a rotary evaporator to yield the crude N-(3-Buten-1-
yl)phthalimide.

Purification: The crude product can be further purified by recrystallization from a suitable

solvent system (e.g., ethanol/water) to obtain a product with high purity (>98%).

Safety Precautions:

All procedures should be performed in a well-ventilated fume hood.

Personal protective equipment (safety glasses, lab coat, and gloves) should be worn at all

times.

Dimethylformamide is a skin and respiratory irritant. Handle with care.

Alkyl halides are reactive and should be handled with caution.

This guide provides foundational information for researchers working with N-(3-Buten-1-
yl)phthalimide. For specific applications, further optimization of the synthetic protocol and

characterization may be required.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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